molecular formula C14H11BrClNO3 B8502814 [4-Bromo-5-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]acetic acid CAS No. 62380-82-9

[4-Bromo-5-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]acetic acid

Cat. No. B8502814
CAS RN: 62380-82-9
M. Wt: 356.60 g/mol
InChI Key: LJOFMJVCYKMSDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[4-Bromo-5-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]acetic acid is a useful research compound. Its molecular formula is C14H11BrClNO3 and its molecular weight is 356.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality [4-Bromo-5-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [4-Bromo-5-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

62380-82-9

Product Name

[4-Bromo-5-(4-chlorobenzoyl)-1-methyl-1H-pyrrol-2-yl]acetic acid

Molecular Formula

C14H11BrClNO3

Molecular Weight

356.60 g/mol

IUPAC Name

2-[4-bromo-5-(4-chlorobenzoyl)-1-methylpyrrol-2-yl]acetic acid

InChI

InChI=1S/C14H11BrClNO3/c1-17-10(7-12(18)19)6-11(15)13(17)14(20)8-2-4-9(16)5-3-8/h2-6H,7H2,1H3,(H,18,19)

InChI Key

LJOFMJVCYKMSDH-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC(=C1C(=O)C2=CC=C(C=C2)Cl)Br)CC(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 0.05 g (1.1 m mole) of sodium hydroxide in 2 ml of water and 2 ml of ethanol is combined with 0.19 g (0.56 m mole) of 4bromo-5-(p-chlorobenzoyl)-1-methylpyrrole-2-acetnitrile, and the whole is stirred and refluxed for 4 hours. The resulting mixture is poured into 30 ml of cold 3N hydrochloric acid; the precipitate which forms is filtered off and washed well with water. Recrystallization of this precipitate from acetonitrile yields 4-bromo-5-(p-chlorobenzoyl)-1-methylpyrrole-2-acetic acid as a pink solid; m.p. 190° C. (dec.)
Quantity
0.05 g
Type
reactant
Reaction Step One
Quantity
0.19 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
2 mL
Type
reactant
Reaction Step Four
Quantity
2 mL
Type
solvent
Reaction Step Five

Synthesis routes and methods II

Procedure details

A suspension of 0.9 g. of ethyl 4-bromo-5-(p-chlorobenzoyl)-1-methylpyrrole-2-acetate in 5 ml of 0.5N sodium hydroxide solution containing a few drops of ethanol is heated under reflux for one hour. At the end of 1 hour it is cooled, diluted with water and filtered, and the filtrate washed with ether. The aqueous filtrate is then acidified with dilute hydrochloric acid and the resulting precipitated solid is collected and air dried. Recrystallization thereof from acetonitrile gives 4-bromo-5-(p-chlorobenzoyl)- 1-methylpyrrole-2-acetic acid as a pink solid; m.p. 190° C. (dec.)
Name
ethyl 4-bromo-5-(p-chlorobenzoyl)-1-methylpyrrole-2-acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.